Cas no 1448131-52-9 (6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine)

• Product Name: 6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
• CAS No: 1448131-52-9
• MF: C₁₃H₁₂ClN₃O₃S
• MW: 325.770680427551
• CID: 6165083
• PubChem ID: 71805856
• Update Time: 2025-05-20

6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine
• F6435-2081
• 1448131-52-9
• AKOS024558348
• 6-(3-chloro-4-methoxyphenyl)sulfonyl-5,7-dihydropyrrolo[3,4-d]pyrimidine
• 6-((3-chloro-4-methoxyphenyl)sulfonyl)-6,7-dihydro-5H-pyrrolo[3,4-d]pyrimidine
• 6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine

• Inchi： 1S/C13H12ClN3O3S/c1-20-13-3-2-10(4-11(13)14)21(18,19)17-6-9-5-15-8-16-12(9)7-17/h2-5,8H,6-7H2,1H3
• InChI Key： XIXFYVKLPJMKIK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CC2C(=CN=CN=2)C1)(=O)=O)OC

Computed Properties

• Exact Mass: 325.0287901g/mol
• Monoisotopic Mass: 325.0287901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo3,4-dpyrimidine

Comprehensive Overview of 6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1448131-52-9)

The compound 6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine (CAS No. 1448131-52-9) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrrolopyrimidine core and benzenesulfonyl substituent, this compound exhibits remarkable potential in modulating biological pathways, particularly in the context of kinase inhibition and enzyme regulation. Researchers are increasingly exploring its applications in drug discovery, driven by its structural versatility and binding affinity.

In recent years, the demand for sulfonamide derivatives and pyrrolopyrimidine scaffolds has surged, as evidenced by trends in scientific literature and patent filings. The 3-chloro-4-methoxy moiety in this compound enhances its lipophilicity and metabolic stability, making it a promising candidate for optimizing pharmacokinetic properties. Discussions on platforms like PubMed and ResearchGate highlight its relevance in targeting ATP-binding sites and allosteric pockets, aligning with the growing focus on precision medicine.

From a synthetic chemistry perspective, the preparation of CAS 1448131-52-9 involves multi-step organic transformations, including sulfonylation and cyclization reactions. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structural integrity. These methods are frequently searched by chemists seeking protocols for complex heterocycle synthesis, reflecting the compound's technical appeal.

The compound's potential extends beyond therapeutics. Agrochemical innovators are investigating its utility in crop protection, leveraging its ability to interfere with pest-specific enzymes. This dual applicability—pharmaceutical and agricultural—positions 6-(3-chloro-4-methoxybenzenesulfonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine as a versatile tool in life sciences. Sustainability-conscious researchers also appreciate its compatibility with green chemistry principles, such as atom economy and reduced solvent waste.

Emerging questions in online forums often revolve around the structure-activity relationship (SAR) of this compound. Computational modeling studies suggest that modifications to the methoxy group or chloro substituent could fine-tune its selectivity, a topic of keen interest in medicinal chemistry circles. Additionally, its solubility profile and crystalline forms are frequently debated, underscoring the need for comprehensive physicochemical data.

In conclusion, CAS 1448131-52-9 represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with its alignment with industry trends like targeted drug delivery and sustainable agrochemicals, ensure its continued relevance. As research progresses, this compound may well become a cornerstone in the development of next-generation bioactive molecules.